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Compound of Interest

Compound Name: Methyl 2-chloro-4-cyanobenzoate

Cat. No.: B1396589 Get Quote

Abstract
Methyl 2-chloro-4-cyanobenzoate is a substituted aromatic carboxylate ester of significant

interest as a versatile building block in organic synthesis. Its trifunctional nature—featuring an

electrophilic ester, a synthetically malleable nitrile group, and a strategically positioned chlorine

atom on the aromatic ring—renders it a valuable intermediate for the construction of complex

molecular architectures. This guide provides a comprehensive overview of its chemical

properties, a proposed synthetic pathway with a detailed experimental protocol, and a

discussion of its potential applications in medicinal chemistry and materials science.

Furthermore, this document outlines standard methodologies for its analytical characterization

and purification, offering a self-validating framework for researchers engaging with this

compound.

Core Molecular Attributes
Methyl 2-chloro-4-cyanobenzoate is a fine chemical intermediate whose utility is defined by

its precise molecular structure. The fundamental properties are summarized below.
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Property Value Source(s)

Chemical Name
Methyl 2-chloro-4-

cyanobenzoate
[1]

CAS Number 98592-34-8 [1][2]

Molecular Formula C₉H₆ClNO₂ [1][3]

Molecular Weight 195.60 g/mol [1][3]

Canonical SMILES
COC(=O)C1=C(C=C(C=C1)C#

N)Cl
[1]

Appearance
Predicted: White to off-white

solid

Synthesis and Mechanism
While specific literature detailing the synthesis of Methyl 2-chloro-4-cyanobenzoate is sparse,

a highly logical and efficient route involves the esterification of its corresponding carboxylic

acid, 2-chloro-4-cyanobenzoic acid[4]. The Fischer-Speier esterification is a classic and reliable

acid-catalyzed reaction perfectly suited for this transformation[5].

Proposed Synthetic Pathway: Fischer Esterification
The reaction proceeds by protonation of the carboxylic acid carbonyl, rendering it more

electrophilic. A subsequent nucleophilic attack by methanol forms a tetrahedral intermediate.

After a proton transfer, water is eliminated, and deprotonation of the resulting oxonium ion

yields the final methyl ester and regenerates the acid catalyst[5].
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Reactants & Catalyst

Reaction Conditions

Products

2-Chloro-4-cyanobenzoic Acid

Protonation of Carbonyl

Methanol (Solvent/Reagent)

Nucleophilic Attack by Methanol

H₂SO₄ (Catalyst)

Proton Source

Proton Transfer

Elimination of Water

Deprotonation

Water (Byproduct)

Forms

Regenerates

Methyl 2-chloro-4-cyanobenzoate
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Ester Reactions

Nitrile Reactions

Aryl Chloride Reactions

Methyl
2-chloro-4-cyanobenzoate

Hydrolysis
(-> Carboxylic Acid)

Amidation
(-> Amide)

Reduction
(-> Aminomethyl)

Hydrolysis
(-> Amide/Carboxylic Acid)

Cross-Coupling
(e.g., Suzuki)

SNAᵣ

(Nucleophilic Substitution)
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Crude Product

TLC/HPLC Analysis
(Purity Check)

Purification
(Chromatography/Recrystallization)

If Impure

Purified Product

If Pure

Structural Elucidation

¹H & ¹³C NMR Mass Spectrometry

Confirmed Pure Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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